Cas no 1214329-61-9 (4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl
• CAS No: 1214329-61-9
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4998427
• Update Time: 2025-05-19

4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-6-11(8-12(7-9)14(16,17)18)10-2-4-13(15)5-3-10/h2-8H,1H3
• InChI Key： DCQAASXFVLRQJW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C=1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl

Professional Introduction to 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214329-61-9)

4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl, identified by the CAS number 1214329-61-9, is a significant compound in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration that makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of both fluoro and trifluoromethyl substituents imparts distinct electronic and steric properties, enhancing its potential as an intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a biphenyl core with specific functional groups, positions it as a key intermediate in the synthesis of biologically active molecules. The fluoro group is known for its ability to modulate metabolic pathways and improve drug bioavailability, while the trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability. These attributes make 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of biphenyl derivatives for their potential applications in pharmaceuticals. Studies have demonstrated that compounds with similar structural motifs exhibit significant pharmacological activity across various therapeutic areas. For instance, research has shown that biphenyl-based molecules can interact with specific biological targets, leading to therapeutic effects such as anti-inflammatory, antiviral, and anticancer properties. The introduction of halogenated substituents like fluoro and trifluoromethyl further enhances these interactions by improving binding affinity and selectivity.

The synthesis of 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The compound's stability under various conditions makes it suitable for further functionalization, enabling the creation of more complex derivatives with tailored properties.

The applications of 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl extend beyond pharmaceuticals into the realm of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups such as fluoro and trifluoromethyl enhances charge transport properties, making it an attractive material for next-generation electronic devices.

In academic research, 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl has been utilized as a building block for exploring new chemical pathways and developing innovative synthetic strategies. Researchers have leveraged its structural features to create libraries of derivatives for high-throughput screening, identifying novel compounds with potential therapeutic benefits. The compound's versatility in synthetic chemistry underscores its importance as a tool for scientific discovery.

The industrial relevance of 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl is further highlighted by its use in agrochemical formulations. Halogenated biphenyl derivatives are known to exhibit potent activity against pests and pathogens, making them valuable components in crop protection products. The compound's stability and efficacy under environmental conditions enhance its suitability for agricultural applications.

Future research directions for 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl include exploring its role in drug development through structure-activity relationship studies. By systematically modifying its molecular structure, scientists aim to identify analogs with improved pharmacokinetic profiles and reduced side effects. Additionally, computational modeling techniques are being employed to predict the behavior of this compound in biological systems, providing insights into its mechanism of action.

The synthesis and application of 4'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl exemplify the intersection of organic chemistry, medicinal chemistry, and materials science. Its unique properties make it a versatile compound with broad potential across multiple industries. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further.